Cas no 20948-06-5 (1,3-Propanediamine, N-(2-pyridinylmethyl)-)

20948-06-5 structure
Product name:1,3-Propanediamine, N-(2-pyridinylmethyl)-
1,3-Propanediamine, N-(2-pyridinylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediamine, N-(2-pyridinylmethyl)-
- N'-(pyridin-2-ylmethyl)propane-1,3-diamine
- 1,3-Propanediamine, N1-(2-pyridinylmethyl)-
- SCHEMBL7166818
- DTXSID10603384
- N-(2-pyridylmethyl)trimethylenediamine
- n-(2-pyridylmethyl)propane-1,3-diamine
- N1-(pyridin-2-ylmethyl)propane-1,3-diamine
- (3-aminopropyl)[(pyridin-2-yl)methyl]amine
- 20948-06-5
- 3-AMino-propyl-(pyridyl-(2)-Methyl)-aMin
- N~1~-[(Pyridin-2-yl)methyl]propane-1,3-diamine
- pyridine, 2-(aminopropylaminomethyl)-
-
- Inchi: InChI=1S/C9H15N3/c10-5-3-6-11-8-9-4-1-2-7-12-9/h1-2,4,7,11H,3,5-6,8,10H2
- InChI Key: YLAKXGRIFZNJJM-UHFFFAOYSA-N
- SMILES: C1=CC=NC(=C1)CNCCCN
Computed Properties
- Exact Mass: 165.12675
- Monoisotopic Mass: 165.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.9Ų
- XLogP3: -0.3
Experimental Properties
- PSA: 50.94
1,3-Propanediamine, N-(2-pyridinylmethyl)- Related Literature
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1. Carbon monoxide and carbon dioxide insertion chemistry of f-block N-heterocyclic carbene complexes†‡Polly L. Arnold,Anne I. Germeroth,Gary S. Nichol,Ronan Bellabarba,Robert P. Tooze Dalton Trans., 2013,42, 1333-1337
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Michael R. Norris,Brandi M. Cossairt J. Mater. Chem. A, 2015,3, 14585-14591
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Lukasz Szatkowski,Agnieszka Dybala-Defratyka,Charlie Batarseh,Jochanan Blum,Ludwik Halicz,Faina Gelman New J. Chem., 2013,37, 2241-2244
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